BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for AMD 3465
Hexahydrobromide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: AMD 3465 hexahydrobromide
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Introduction

AMD 3465 hexahydrobromide is a potent and selective, non-peptide antagonist of the C-X-C
chemokine receptor type 4 (CXCRA4).[1][2] It functions by blocking the binding of the receptor's
natural ligand, stromal cell-derived factor-1 (SDF-1a, also known as CXCL12).[3][4] This
inhibition disrupts downstream signaling pathways involved in cell migration, proliferation, and
survival.[1][3][4] With an affinity for CXCR4 reported to be 8-fold higher than its predecessor,
AMD 3100, AMD 3465 is a valuable tool in studying CXCR4-mediated processes, including HIV
entry, cancer metastasis, and stem cell mobilization.[1][2] These notes provide detailed
protocols for the dissolution and handling of AMD 3465 hexahydrobromide for various
experimental applications.

Physicochemical and Solubility Data

Proper dissolution is critical for experimental success. The solubility of AMD 3465
hexahydrobromide can vary based on the solvent and the specific salt form. The following
table summarizes its solubility in common laboratory solvents.
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) Maximum
Maximum ]
Solvent ) Concentration Notes
Concentration (mM)
(mg/mL)
One supplier suggests
Water 50 mM[1][2] 44.8 mg/mL solubility is = 100
mg/mL.[5]
Use fresh, anhydrous
DMSO as moisture
DMSO 25 mM[1][2] 22.4 mg/mL N
can reduce solubility.
[6]
Used for in vivo
0.1N Sodium N N delivery in diabetic
Not specified Not specified

Bicarbonate

mouse models via

osmotic pumps.[3]

Molecular Weight of Hexahydrobromide salt: 896.07 g/mol [2]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Aqueous Stock Solution (50 mM)

This protocol is suitable for preparing a primary stock solution for subsequent dilution in

aqueous buffers or cell culture media.

Materials:

AMD 3465 hexahydrobromide powder

Sterile, nuclease-free water

Vortex mixer

Calibrated pipettes

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 15 mL)
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e 0.22 pm sterile syringe filter
Procedure:

e Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of AMD 3465 hexahydrobromide powder into the tube. For
example, for 1 mL of a 50 mM stock solution, weigh 8.96 mg.

» Dissolution: Add the appropriate volume of sterile water to the tube. For the example above,
add 1 mL of water.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If precipitation occurs, gentle warming (up to 37°C) or brief sonication
can be used to aid dissolution.[7]

« Sterilization: For cell-based assays, it is crucial to ensure the sterility of the stock solution.
Draw the solution into a sterile syringe and pass it through a 0.22 um sterile filter into a new
sterile tube.[7]

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[5] Store aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 12 months).[1][5][7] Ensure tubes are tightly
sealed and stored under desiccating conditions.[1]

Protocol 2: Preparation of DMSO Stock Solution (25 mM)

A DMSO stock solution is often used for experiments where the final concentration of DMSO in
the assay is tolerable.

Materials:

AMD 3465 hexahydrobromide powder

Anhydrous, sterile-filtered DMSO

Sterile, chemical-resistant tubes

Vortex mixer
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o Calibrated pipettes
Procedure:

e Weighing: In a sterile, chemical-resistant tube, weigh the desired amount of AMD 3465
hexahydrobromide. For 1 mL of a 25 mM stock, weigh 2.24 mg.

» Dissolution: Add the corresponding volume of anhydrous DMSO (1 mL for the example).
e Mixing: Cap the tube and vortex until the solution is clear.

» Aliquoting and Storage: Aliquot into single-use volumes. Store at -20°C for up to 1 month or
-80°C for up to 1 year in tightly sealed tubes.[6]

Protocol 3: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of a high-concentration stock solution into a working
solution for direct application to cell cultures.

Materials:

e Prepared stock solution (from Protocol 1 or 2)

 Sterile cell culture medium or appropriate assay buffer (e.g., PBS, HBSS)
o Sterile tubes and pipettes

Procedure:

e Thawing: Thaw a single aliquot of the stock solution at room temperature.

« Dilution: Perform a serial dilution of the stock solution into the desired sterile medium or
buffer to achieve the final working concentration. For example, to prepare a 100 uM working
solution from a 50 mM stock, perform a 1:500 dilution (e.g., add 2 pL of stock to 998 uL of
medium).

o Application: Mix the working solution gently by pipetting or inverting, and then add it to your
experimental setup. Note that the final concentration of AMD 3465 used in vitro can range
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from nanomolar to low micromolar, with IC50 values for inhibiting CXCL12-induced calcium
flux reported to be around 17 nM.[6][7][8]

Visualizations
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Caption: Mechanism of AMD 3465 as a CXCR4 antagonist.

Experimental Workflow: Preparing AMD 3465 for a Cell-Based Assay
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Caption: Workflow for AMD 3465 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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